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Compound of Interest

Compound Name: Acetic propionic anhydride

Cat. No.: B086301 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of acetic propionic anhydride, a mixed

carboxylic anhydride of significant interest in organic synthesis. It details the compound's

chemical structure, physicochemical properties, synthesis protocols, reactivity, and

applications, with a focus on its relevance to the scientific and pharmaceutical research

communities.

Chemical Identity and Structure
Acetic propionic anhydride, systematically named ethanoic propanoic anhydride or acetyl

propanoate, is an asymmetrical or "mixed" acid anhydride.[1][2][3] It combines the structural

features of both acetic anhydride and propionic anhydride. This asymmetry is key to its

reactivity profile.

Caption: Chemical structure of acetic propionic anhydride.

Table 1: Chemical Identifiers for Acetic Propionic Anhydride

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b086301?utm_src=pdf-interest
https://www.benchchem.com/product/b086301?utm_src=pdf-body
https://www.benchchem.com/product/b086301?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Acetic-propanoic-anhydride
https://www.youtube.com/watch?v=DVtvXZvjtl0
https://en.wikipedia.org/wiki/Organic_acid_anhydride
https://www.benchchem.com/product/b086301?utm_src=pdf-body
https://www.benchchem.com/product/b086301?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b086301?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Identifier Value Reference

IUPAC Name
Acetic propanoic anhydride;

Acetyl propanoate
[1]

CAS Number 13080-96-1 [1]

Molecular Formula C₅H₈O₃ [1][4]

Molecular Weight 116.12 g/mol [4]

Canonical SMILES CCC(=O)OC(=O)C [1]

InChI Key
KLUDQUOLAFVLOL-

UHFFFAOYSA-N
[1][4]

Physicochemical and Thermodynamic Properties
Acetic propionic anhydride is a combustible, corrosive liquid under standard conditions.[5] Its

properties are summarized below. Careful handling in a well-ventilated area, away from

moisture and ignition sources, is critical.

Table 2: Physicochemical and Computed Properties of Acetic Propionic Anhydride
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Property Value Unit Reference

Physical Form Liquid - [5]

Purity (Typical) 95% % [5]

Boiling Point ~154 °C at 760 mmHg [6]

Kovats Retention

Index

790 (Standard non-

polar)
- [1]

Storage Temperature
2-8 (under inert

atmosphere)
°C [5]

ΔfG° (Gibbs Free

Energy of Formation)
-371.62 kJ/mol [7]

ΔfH°gas (Enthalpy of

Formation)
-503.91 kJ/mol [7]

ΔvapH° (Enthalpy of

Vaporization)
42.63 kJ/mol [7]

logPoct/wat

(Octanol/Water

Partition Coeff.)

0.486 - [7]

Critical Temperature

(Tc)
634.74 K [7]

Critical Pressure (Pc) 3960.52 kPa [7]

Synthesis Protocols and Workflows
The synthesis of mixed anhydrides like acetic propionic anhydride can be achieved through

several routes. The most common laboratory-scale methods involve the reaction of a carboxylic

acid with an acyl chloride or the exchange reaction between a carboxylic acid and another

anhydride.[8][9]

This is a direct and efficient method for forming the mixed anhydride.[8] The reaction proceeds

via nucleophilic acyl substitution where the oxygen of propanoic acid attacks the electrophilic
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carbonyl carbon of acetyl chloride.

Experimental Protocol:

Reaction Setup: To a stirred solution of propanoic acid (1.0 equivalent) in a dry, aprotic

solvent (e.g., THF, DCM) under an inert atmosphere (N₂ or Ar), add a non-nucleophilic base

such as triethylamine (1.1 equivalents) at a reduced temperature (e.g., 0 °C).

Addition of Acyl Chloride: Slowly add acetyl chloride (1.05 equivalents) to the solution,

maintaining the reduced temperature to control the exothermic reaction.

Reaction Monitoring: Allow the mixture to warm to room temperature and stir for 1-2 hours.

The reaction progress can be monitored by TLC or GC to confirm the consumption of starting

materials.

Workup: Upon completion, the triethylamine hydrochloride salt is removed by filtration. The

filtrate is then concentrated under reduced pressure.

Purification: The crude product can be purified by fractional distillation under vacuum to yield

pure acetic propionic anhydride, which is stable enough for storage at low temperatures.

[9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Acetic propanoic anhydride | C5H8O3 | CID 12956798 - PubChem
[pubchem.ncbi.nlm.nih.gov]

2. youtube.com [youtube.com]

3. Organic acid anhydride - Wikipedia [en.wikipedia.org]

4. Acetic propanoic anhydride [webbook.nist.gov]

5. Acetic propionic anhydride | 13080-96-1 [sigmaaldrich.com]

6. ACETIC PROPIONIC ANHYDRIDE | 13080-96-1 [chemicalbook.com]

7. Acetic propanoic anhydride - Chemical & Physical Properties by Cheméo [chemeo.com]

8. acetic propionic anhydride | C5H8O3 | Reactory [reactory.app]

9. researchgate.net [researchgate.net]

To cite this document: BenchChem. [An In-depth Technical Guide to Acetic Propionic
Anhydride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b086301#chemical-structure-of-acetic-propionic-
anhydride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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